1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide

• IUPAC Name: 1,2,2,5,5-pentamethyl-3-oxidoimidazol-3-ium-4-carbothioamide
• InChI: InChI=1S/C9H17N3OS/c1-8(2)6(7(10)14)12(13)9(3,4)11(8)5/h1-5H3,(H2,10,14)
• InChI Key: INKHMKNNXQSIBH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=[N+](C(N1C)(C)C)[O-])C(=S)N)C
• Molecular Formula: C9H17N3OS
• Molecular Weight: 215.32 g/mol

Description

1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide, also known as PTIO, is a chemical compound that has been widely used in scientific research due to its unique properties. PTIO is a nitric oxide (NO) scavenger that can be used to study the role of NO in various biological processes.

Mechanism of Action

1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide acts as a NO scavenger by reacting with NO to form a stable nitroxyl radical. This reaction effectively removes NO from the system, preventing it from interacting with other molecules and exerting its effects. The mechanism of action of 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide is well understood and has been extensively studied in the scientific literature.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide are primarily related to its ability to scavenge NO. By inhibiting NO signaling pathways, 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide can have a wide range of effects on various physiological processes. For example, 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide has been shown to inhibit vasodilation, reduce inflammation, and decrease neurotransmitter release. The specific effects of 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide depend on the biological system being studied and the experimental conditions used.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide is its ability to selectively scavenge NO. This allows researchers to study the specific role of NO in various biological processes without affecting other signaling pathways. Additionally, 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide is relatively easy to synthesize and can be used in a wide range of experimental systems.
However, there are also some limitations to the use of 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide in lab experiments. For example, 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide may not be effective in all experimental systems, and its effects may be influenced by factors such as pH and temperature. Additionally, 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide can be toxic at high concentrations, which may limit its use in certain experimental settings.

Future Directions

There are many potential future directions for the use of 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide in scientific research. One possible direction is the development of new 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide derivatives with improved properties, such as increased selectivity or reduced toxicity. Another potential direction is the application of 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide in the study of specific biological systems, such as the role of NO in cancer or neurodegenerative diseases. Additionally, 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide could be used in combination with other compounds to study the interactions between different signaling pathways. Overall, the unique properties of 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide make it a valuable tool for studying the role of NO in various biological processes, and there is great potential for future research in this area.

Synthesis Methods

1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide can be synthesized by the reaction of 1,2,2,5,5-pentamethylimidazolidine-4-carboxylic acid with thionyl chloride, followed by the addition of sodium hydroxide and hydrogen peroxide. The resulting product is then purified by recrystallization. The synthesis of 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide has been used in a wide range of scientific research studies. One of the most common applications of 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide is in the study of NO signaling pathways. NO is a signaling molecule that plays a crucial role in various physiological processes, including vasodilation, neurotransmission, and immune response. 1,2,2,5,5-pentamethyl-2,5-dihydro-1H-imidazole-4-carbothioamide 3-oxide can be used to scavenge NO and inhibit its effects, allowing researchers to study the specific role of NO in various biological processes.